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Compound of Interest

Compound Name: DL-Mannitol-13C

Cat. No.: B12419977

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the key suppliers,
availability, and experimental applications of DL-Mannitol-13C6. This isotopically labeled sugar
alcohol is a valuable tool in metabolic research, drug development, and clinical diagnostics.
This guide is intended to assist researchers, scientists, and drug development professionals in
sourcing DL-Mannitol-13C6 and effectively incorporating it into their experimental workflows.

Key Suppliers and Availability of DL-Mannitol-13C6

The following tables summarize the key suppliers of DL-Mannitol-13C6, along with product
specifications and availability. This information has been compiled from publicly available data
on the suppliers' websites. Researchers should always verify the most current information with
the respective suppliers.

Supplier and Product Overview
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. Molecular Molecular
Supplier Product Name  CAS Number .
Formula Weight
_ _ _ HO13CH2[13CH
Sigma-Aldrich D-Mannitol-13C6  287112-34-9 188.13
(OH)]413CH20H
MedchemExpres )
D-Mannitol-13C6  287112-34-9 13C6H1406 188.13
s
Santa Cruz D-[UL-
_ _ 287112-34-9 (13C)6H1406 188.13
Biotechnology 13C6]mannitol
D-[UL-
CP Lab Safety , 287112-34-9 (13C)6H1406 188.13
13C6]mannitol
D-Mannitol-UL-
LGC Standards - 13C6H1406 188.13
13C6
Product Specifications
. . . Chemical Purity
Supplier Isotopic Purity Form
(Assay)
Sigma-Aldrich 99 atom % 13C 99% (CP) Solid
MedchemExpress Not specified >98.0% Solid
Santa Cruz - - )
) Not specified Not specified Solid
Biotechnology
CP Lab Safety Not specified Not specified Solid
LGC Standards Not specified Not specified Neat

Availability and Packaging
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Supplier Available Quantities

Sigma-Aldrich Custom packaging available upon request.
MedchemExpress 1 mg, 5 mg, 10 mg, 50 mg, 100 mg

Santa Cruz Biotechnology Inquire for availability

CP Lab Safety 100 mg

LGC Standards 5 mg, 50 mg

Experimental Protocols

This section details methodologies for key experiments utilizing DL-Mannitol-13C6.

Measurement of Intestinal Permeability

DL-Mannitol-13C6 is a valuable tool for assessing intestinal permeability, as its use can
overcome the issue of baseline contamination from dietary mannitol.[1][2]

Objective: To measure intestinal permeability in vivo by quantifying the urinary excretion of
orally administered DL-Mannitol-13C6.

Materials:

DL-Mannitol-13C6

» Lactulose (optional, as a marker for paracellular transport)
e Deionized water
 Urine collection containers

e High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)
system

Methodology:
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e Subject Preparation: Subjects should fast overnight. A baseline urine sample is collected
before the administration of the test solution.[1]

o Test Solution Administration: A solution containing a known amount of DL-Mannitol-13C6
(e.g., 100 mg) and, optionally, lactulose (e.g., 1 g) dissolved in water (e.g., 250 mL) is orally
administered to the subjects.[1]

» Urine Collection: Urine is collected over a specified period, typically in fractions (e.g., 0-2
hours, 2-8 hours, and 8-24 hours).[1]

o Sample Preparation: An internal standard (e.g., a known concentration of a related labeled
compound) is added to a specific volume of each urine sample (e.g., 25 pL of urine diluted
with 250 pL of internal standard solution).[1]

e HPLC-MS/MS Analysis: The prepared urine samples are analyzed by HPLC-MS/MS to
separate and quantify the concentrations of DL-Mannitol-13C6 and lactulose. The mass
spectrometer is operated in multiple-reaction monitoring (MRM) mode to specifically detect
the parent and daughter ions of the labeled mannitol.[1]

» Data Analysis: The amount of excreted DL-Mannitol-13C6 in each urine fraction is
calculated and expressed as a percentage of the ingested dose. An increased excretion is
indicative of increased intestinal permeability.

Use as an Osmotic Agent in Cell Culture

Mannitol is frequently used to induce osmotic stress in cell culture experiments to study cellular
responses to hypertonicity.

Objective: To investigate the effects of osmotic stress on cultured cells using DL-Mannitol.
Materials:

e DL-Mannitol

e Appropriate cell culture medium

o Cultured cells (e.g., bovine aortic endothelial cells)
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» Sterile water or phosphate-buffered saline (PBS) for dissolving mannitol

¢ Incubator (37°C, 5% CO2)

o Assay-specific reagents (e.g., for apoptosis or protein analysis)

Methodology:

e Cell Culture: Cells are cultured to the desired confluency in their standard growth medium.

e Preparation of Mannitol Solution: A stock solution of DL-Mannitol is prepared by dissolving it
in sterile water or PBS and filtering it through a 0.22 um filter to ensure sterility.

e Treatment: The cell culture medium is replaced with a medium containing the desired final
concentration of mannitol (e.g., 50 mM, 150 mM, 250 mM, 400 mM). A control group of cells
should be maintained in the standard medium.[3]

e Incubation: The cells are incubated with the mannitol-containing medium for the desired
duration of the experiment (e.g., 12, 24, or 48 hours).[3]

» Downstream Analysis: Following the incubation period, the cells can be harvested and
analyzed for various endpoints, such as:

o Cell Viability and Proliferation: Assessed using assays like MTT or CCK-8.[3]

o Apoptosis: Detected by methods such as DAPI staining, TUNEL assay, or DNA
fragmentation assays.

o Signaling Pathway Activation: Analyzed by Western blotting for key signaling proteins
(e.g., p38 MAPK).

Visualizations

The following diagrams, generated using the DOT language, illustrate a key metabolic pathway
involving mannitol and a typical experimental workflow.
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Caption: Fungal Mannitol Metabolism Pathway.
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Caption: Experimental Workflow for Intestinal Permeability Assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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